Cas no 2034227-71-7 (N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide
• CAS No: 2034227-71-7
• MF: C₂₀H₁₈N₂OS
• MW: 334.434723377228
• CID: 6166647
• PubChem ID: 122162855
• Update Time: 2025-10-28

N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide
• AKOS032464090
• N-((5-cyclopropylpyridin-3-yl)methyl)-4-(thiophen-2-yl)benzamide
• F6573-4792
• N-[(5-cyclopropylpyridin-3-yl)methyl]-4-(thiophen-2-yl)benzamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-4-thiophen-2-ylbenzamide
• 2034227-71-7

• Inchi： 1S/C20H18N2OS/c23-20(17-7-5-16(6-8-17)19-2-1-9-24-19)22-12-14-10-18(13-21-11-14)15-3-4-15/h1-2,5-11,13,15H,3-4,12H2,(H,22,23)
• InChI Key： MKZHUWXZBRQPAV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)C(NCC1=CN=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 334.11398438g/mol
• Monoisotopic Mass: 334.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide

Comprehensive Overview of N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide (CAS No. 2034227-71-7)

The compound N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide (CAS No. 2034227-71-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a cyclopropylpyridine moiety and a thiophene-containing benzamide group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand in drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide has surged due to their versatility in medicinal chemistry. The thiophene ring, a common motif in bioactive molecules, contributes to its electronic properties and binding affinity. Meanwhile, the cyclopropyl group enhances metabolic stability, a critical factor in drug development. This compound aligns with current trends in fragment-based drug design and targeted therapy, addressing unmet medical needs.

From a synthetic perspective, CAS No. 2034227-71-7 exemplifies advancements in cross-coupling reactions and amide bond formation. Its synthesis often involves palladium-catalyzed steps, reflecting the growing emphasis on green chemistry and atom economy. Laboratories focusing on high-throughput screening frequently explore derivatives of this compound to optimize pharmacokinetic profiles. Such efforts are driven by the need for precision medicine solutions, a hot topic in 2024.

The compound’s physicochemical properties, such as logP and solubility, are meticulously studied to ensure compatibility with drug delivery systems. Its molecular weight (approximately 324.42 g/mol) and hydrogen bond acceptors (4) suggest favorable bioavailability, a key consideration in oral drug formulation. These attributes make it a subject of interest in computational chemistry studies, where QSAR models predict its behavior in biological systems.

Beyond pharmaceuticals, N-(5-cyclopropylpyridin-3-yl)methyl-4-(thiophen-2-yl)benzamide has potential in organic electronics. Its conjugated system and electron-rich thiophene unit could contribute to charge transport in semiconducting materials. This dual applicability resonates with the rise of multifunctional materials, a trending search term in scientific databases. Researchers are also investigating its role in catalysis, particularly in asymmetric synthesis.

In conclusion, CAS No. 2034227-71-7 represents a convergence of innovation in drug discovery and material science. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in personalized healthcare and sustainable technology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation research.